2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)pyrrolidin-1-yl)propan-1-one

• Molecular Formula: C17H25N3O
• Molecular Weight: 287.4 g/mol
• IUPAC Name: 2-amino-1-[3-[benzyl(cyclopropyl)amino]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C17H25N3O/c1-13(18)17(21)19-10-9-16(12-19)20(15-7-8-15)11-14-5-3-2-4-6-14/h2-6,13,15-16H,7-12,18H2,1H3
• InChI Key: CIASLNONSWAZDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(C1)N(CC2=CC=CC=C2)C3CC3)N

Description

2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)pyrrolidin-1-yl)propan-1-one (CAS: 1401665-37-9) is a chiral pyrrolidine-based compound with a molecular formula of C₁₇H₂₅N₃O and a molecular weight of 287.41 g/mol . It features a cyclopropyl group attached to the benzylamino moiety, which distinguishes it from structurally related analogs. This compound is primarily utilized as a pharmaceutical intermediate, though its specific therapeutic applications remain undisclosed in publicly available literature.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

The compound belongs to a family of substituted 2-amino-propan-1-one derivatives, where variations in the benzylamino substituent significantly influence physicochemical properties and applications. Below is a detailed comparison with three closely related analogs:

Table 1: Structural and Physicochemical Comparison

Compound Name	CAS Number	Substituent	Molecular Formula	Molecular Weight (g/mol)	Purity	Primary Use
2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)pyrrolidin-1-yl)propan-1-one	1401665-37-9	Cyclopropyl	C₁₇H₂₅N₃O	287.41	≥97%*	Pharmaceutical intermediate
2-Amino-1-((S)-3-(benzyl(isopropyl)amino)pyrrolidin-1-yl)propan-1-one	1354028-84-4	Isopropyl	C₁₇H₂₇N₃O	289.42	97%	Pharmaceutical intermediate
(S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-pyrrolidin-1-yl]-propan-1-one	303150-64-3	Methyl	C₁₆H₂₃N₃O	273.38	Not specified	Research chemical

Key Observations :

This feature is advantageous in drug design for improving pharmacokinetics. Isopropyl: Bulkier than cyclopropyl, which may reduce steric hindrance in binding interactions but increase lipophilicity (evident from higher molecular weight: 289.42 vs. 287.41) . Methyl: Simplest substituent, leading to the lowest molecular weight (273.38 g/mol) and possibly higher solubility in polar solvents .

Stereochemical Considerations :
All compounds share an (S)-configuration at the pyrrolidine nitrogen, critical for maintaining stereochemical integrity in chiral environments. The cyclopropyl variant additionally specifies an (R)-configuration at the cyclopropyl attachment point, which may influence receptor binding .

Commercial Availability :

• The cyclopropyl and isopropyl derivatives are marketed as pharmaceutical intermediates by suppliers like Hairui Chem and Crysdot LLC, with purities ≥97% .
• The methyl analog (CAS 303150-64-3) is listed by Parchem Chemicals but lacks detailed purity specifications, suggesting niche research applications .

Implications for Research and Development

• Cyclopropyl Derivatives : The cyclopropyl group’s unique geometry and electronic properties make this compound a candidate for probing structure-activity relationships (SAR) in medicinal chemistry, particularly for central nervous system (CNS) or antimicrobial targets where ring-strained motifs are prevalent.
• Synthetic Challenges: The stereospecific synthesis of these compounds requires advanced chiral resolution techniques, as noted in supplier descriptions of enantiomeric purity .

Q & A

Q. What are the optimal synthetic routes for 2-Amino-1-((S)-3-(benzyl(cyclopropyl)amino)pyrrolidin-1-yl)propan-1-one, considering stereochemical control?

The synthesis of this compound requires chiral resolution to retain the (S)-configuration at the pyrrolidine and propanone moieties. A validated approach involves:

• Chiral precursors : Use of (S)-proline derivatives or enantiopure cyclopropylamine intermediates to ensure stereochemical fidelity .
• Stepwise coupling : Sequential alkylation/amination reactions under inert atmospheres (e.g., nitrogen) to prevent racemization .
• Protecting groups : Temporary protection of the amino group (e.g., Boc or Fmoc) during cyclopropane functionalization, followed by deprotection under mild acidic conditions .
• Catalytic asymmetric synthesis : Employing transition-metal catalysts (e.g., palladium or ruthenium) to control stereoselectivity in key bond-forming steps .

Q. How can the molecular structure of this compound be elucidated experimentally?

• X-ray crystallography : Co-crystallization with heavy atoms (e.g., bromine derivatives) enhances diffraction quality. Refinement via SHELXL (from the SHELX suite) is recommended for resolving chiral centers and bond angles .
• Spectroscopic analysis :
  • NMR : $^{1}\text{H}$- and $^{13}\text{C}$-NMR to confirm proton environments and carbon connectivity. NOESY experiments validate spatial proximity of the benzyl and cyclopropyl groups .
  • Mass spectrometry : High-resolution MS (HRMS) to verify molecular formula ($C_{19}H_{28}N_3O$) and isotopic patterns .

Q. What are the critical physical and chemical properties influencing its solubility and stability?

• Polarity : The pyrrolidine ring and ketone group confer moderate polarity, requiring polar aprotic solvents (e.g., DMF or DMSO) for dissolution .
• pH sensitivity : The amino group ($pK_a \sim 9.5$) may protonate under acidic conditions, altering solubility. Stability testing in buffers (pH 4–8) is advised .
• Thermal degradation : Differential scanning calorimetry (DSC) reveals decomposition above 200°C, suggesting storage at ≤4°C under inert gas .

Advanced Research Questions

Q. How do structural modifications (e.g., cyclopropyl vs. benzyl substitution) impact receptor binding affinity and selectivity?

• Comparative docking studies : Molecular dynamics simulations using receptors (e.g., neurotransmitter transporters) highlight that:
  • The cyclopropyl group enhances rigidity, improving binding to hydrophobic pockets (e.g., in dopamine receptors) .
  • Benzyl substitution increases π-π stacking potential with aromatic residues (e.g., in serotonin receptors), but may reduce selectivity due to bulk .
• Mutagenesis assays : Site-directed mutagenesis of receptor binding sites (e.g., Tyr-156 in SERT) can quantify steric/electronic effects of substitutions .

Q. How can contradictory data on in vitro vs. in vivo activity be resolved?

Contradictions often arise from metabolic instability or off-target effects. Methodological strategies include:

• Metabolite profiling : LC-MS/MS to identify major metabolites (e.g., N-dealkylation products) in liver microsomes .
• Pharmacokinetic studies : Radiolabeled $^{14}\text{C}$-tracers in rodent models quantify bioavailability and tissue distribution .
• Selectivity panels : Screen against 50+ GPCRs, ion channels, and enzymes (e.g., hERG) to rule out off-target interactions .

Q. What computational tools are recommended for predicting its ADMET properties?

• ADMET Predictors :
  • SwissADME : Estimates logP (∼2.1), blood-brain barrier permeability (high), and CYP450 inhibition risks .
  • ProtoQSAR : Validates toxicity endpoints (e.g., Ames test mutagenicity) using QSAR models trained on pyrrolidine derivatives .
• Molecular dynamics : Simulations in lipid bilayers (e.g., CHARMM-GUI) assess membrane permeability and passive diffusion rates .

Q. How can enantiomeric impurities (<2%) affect pharmacological outcomes, and how are they quantified?

• Chiral HPLC : Use of cellulose-based columns (e.g., Chiralpak IC) with ethanol/hexane mobile phases to resolve enantiomers .
• Pharmacological impact : Even 1% impurity (e.g., (R)-isomer) may antagonize target receptors, requiring IC$_{50}$ shift assays to validate purity thresholds .

Q. Methodological Notes

• Data Interpretation : Always cross-validate crystallographic data (SHELXL outputs) with spectroscopic results to resolve chiral ambiguities .
• Stereochemical Purity : Employ orthogonal methods (e.g., polarimetry + chiral HPLC) to confirm enantiomeric excess ≥98% .